Benzamide, 3,5-dibromo-2,6-dimethoxy-N-(1-ethyl-2-pyrrolidinylmethyl)-, (R)-(+)-

• IUPAC Name: 3,5-dibromo-N-[[(2R)-1-ethylpyrrolidin-2-yl]methyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C16H22Br2N2O3/c1-4-20-7-5-6-10(20)9-19-16(21)13-14(22-2)11(17)8-12(18)15(13)23-3/h8,10H,4-7,9H2,1-3H3,(H,19,21)/t10-/m1/s1
• InChI Key: JCBGKPTVKBFSNZ-SNVBAGLBSA-N
• Canonical SMILES: CCN1CCCC1CNC(=O)C2=C(C(=CC(=C2OC)Br)Br)OC
• Isomeric SMILES: CCN1CCC[C@@H]1CNC(=O)C2=C(C(=CC(=C2OC)Br)Br)OC
• Molecular Formula: C16H22Br2N2O3
• DSSTOX Substance ID: DTXSID90223463
• Molecular Weight: 450.2 g/mol
• CAS No.: 73220-00-5

Description

Benzamide, 3,5-dibromo-2,6-dimethoxy-N-(1-ethyl-2-pyrrolidinylmethyl)-, (R)-(+)- is a useful research compound. Its molecular formula is C16H22Br2N2O3 and its molecular weight is 450.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antipsychotic Potential

Benzamide, specifically (S)-5-Bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide, and its variants have shown promise as potential antipsychotic agents. Research indicates that these compounds are highly potent in both in vitro and in vivo studies. Notably, they exhibit a selective inhibition of the hyperactivity component of behavioral syndromes, suggesting a lower tendency to induce extrapyramidal side effects, which are common in many antipsychotic drugs (Högberg et al., 1990).

Synthesis for Radiolabeled Studies

A high-yield synthesis method for variants of benzamide, including (S)-BZM and (R)-BZM, has been developed. This synthesis is significant for the preparation of radiolabeled compounds, like (S)-123I-IBZM, used in receptor binding studies (Bobeldijk et al., 1990).

Dopamine D-2 Receptor Blockade

Studies have shown that substituted (R)-N-[(1-benzyl-2-pyrrolidinyl)methyl]benzamides, a class to which this benzamide belongs, are potent dopamine D-2 receptor antagonists. This feature is critical in the development of antipsychotic drugs, as dopamine D-2 receptor blockade is a key mechanism in mitigating psychotic symptoms (Högberg et al., 1991).

Development of Radioligands

The potent and selective nature of certain benzamide derivatives makes them suitable for developing radioligands. These radioligands can be used in various neuroimaging techniques, such as PET and SPECT, to study dopamine D2 receptor interactions and responses in the brain (Högberg, 1993).

Melanoma Cytotoxicity

Alkylating benzamide derivatives have shown potential in targeting melanoma cells. These compounds exhibit higher toxicity against melanoma cells compared to their parent molecules, suggesting a promising approach for targeted drug delivery in melanoma therapy (Wolf et al., 2004).

Antineoplastic Properties

JS-38, a novel antineoplastic agent containing benzamide, has shown a unique pharmacologic property of accelerating bone-marrow cell formation. Its metabolic process involves acetylation and glucuronation, highlighting its potential in cancer treatment (Zhang et al., 2011).

Safety and Hazards

This compound is not intended for human or veterinary use. Therefore, it should be handled with appropriate safety measures in a research setting. For detailed safety and hazard information, one should refer to its Safety Data Sheet (SDS).